Cas no 69999-52-6 (1,3,8,12-tetraazatricyclo8.4.0.0,2,7tetradeca-2,4,6-trien-9-one)

• Product Name: 1,3,8,12-tetraazatricyclo8.4.0.0,2,7tetradeca-2,4,6-trien-9-one
• CAS No: 69999-52-6
• MF: C₁₀H₁₂N₄O
• MW: 204.228481292725
• MDL: MFCD23803298
• CID: 5606568
• PubChem ID: 23339761
• Update Time: 2025-07-15

1,3,8,12-tetraazatricyclo8.4.0.0,2,7tetradeca-2,4,6-trien-9-one Chemical and Physical Properties

Names and Identifiers

• AKOS018525752
• SCHEMBL11476722
• 69999-52-6
• EN300-956750
• 1,3,8,12-tetraazatricyclo[8.4.0.0,2,7]tetradeca-2,4,6-trien-9-one
• JNRQGSRWMBHGOG-UHFFFAOYSA-N
• 7,8,9,10-Tetrahydro-5H-pyrazino-[1,2-a]pyrido[3,2-e]pyrazin-6(6aH)-one
• 1,3,8,12-tetraazatricyclo8.4.0.0,2,7tetradeca-2,4,6-trien-9-one

• MDL： MFCD23803298
• Inchi： 1S/C10H12N4O/c15-10-8-6-11-4-5-14(8)9-7(13-10)2-1-3-12-9/h1-3,8,11H,4-6H2,(H,13,15)
• InChI Key： JNRQGSRWMBHGOG-UHFFFAOYSA-N
• SMILES： O=C1C2CNCCN2C2=C(C=CC=N2)N1

Computed Properties

• Exact Mass: 204.10111102g/mol
• Monoisotopic Mass: 204.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 57.3Ų

Additional information on 1,3,8,12-tetraazatricyclo8.4.0.0,2,7tetradeca-2,4,6-trien-9-one

Introduction to 1,3,8,12-tetraazatricyclo8.4.0.0,2,7tetradeca-2,4,6-trien-9-one (CAS No: 69999-52-6)

The compound 1,3,8,12-tetraazatricyclo8.4.0.0,2,7tetradeca-2,4,6-trien-9-one, identified by its CAS number 69999-52-6, represents a fascinating molecule in the realm of heterocyclic chemistry. This tricyclic structure features a complex arrangement of nitrogen atoms and double bonds, making it a subject of significant interest in synthetic organic chemistry and pharmaceutical research.

At the core of its molecular architecture lies a tetracyclic framework composed of four interconnected rings. The presence of four nitrogen atoms embedded within this framework imparts unique electronic and steric properties to the molecule. These properties have garnered attention from researchers exploring novel applications in medicinal chemistry and materials science. The compound's ability to exhibit conformational flexibility due to its cyclic structure suggests potential utility in designing molecules with tailored biological activities.

In recent years, the study of nitrogen-rich heterocycles has seen remarkable advancements, particularly in the context of drug discovery. The 1,3,8,12-tetraazatricyclo8.4.0.0,2,7tetradeca-2,4,6-trien-9-one structure exemplifies how intricate molecular scaffolds can be engineered to target specific biological pathways. Researchers have been intrigued by its potential as a precursor for developing novel therapeutic agents due to its ability to mimic natural products and bioactive scaffolds.

One of the most compelling aspects of this compound is its structural similarity to certain natural products known for their pharmacological properties. For instance, the tricyclic core shares structural motifs with molecules that exhibit anti-inflammatory and antimicrobial activities. This has prompted investigations into how modifications at specific positions within the 1,3,8,12-tetraazatricyclo8.4.0.0,2,7tetradeca-2,4,6-trien-9-one framework can enhance or alter its biological profile.

The synthesis of 1,3,8,12-tetraazatricyclo8.4.0.0,2,7tetradeca-2,4,6-trien-9-one presents significant challenges due to the complexity of its tetracyclic system and the need for precise functionalization at multiple sites. However, advances in synthetic methodologies have made it increasingly feasible to access such intricate structures. Modern techniques such as transition-metal-catalyzed reactions and computational modeling have played pivotal roles in facilitating the construction of this molecule and its derivatives.

Recent studies have highlighted the potential of derivatives of 1,3,8,12-tetraazatricyclo8.4.0.0,2,7tetradeca-2,4,6-trien-9-one in modulating enzyme activity and interacting with biological targets relevant to neurological disorders and cancer biology. For example， researchers have explored analogs that exhibit inhibitory effects on kinases and other enzymes implicated in disease pathogenesis。 These findings underscore the importance of this scaffold as a platform for drug discovery efforts aimed at addressing unmet medical needs。

The electronic properties of 1，3，8，12-tetraazatricyclo8。4。0。0，2，7tetradeca-2，4，6-trien-9-one also make it an attractive candidate for applications beyond pharmaceuticals。 Its ability to participate in coordination chemistry with metal ions has led to investigations into its potential use as a ligand or catalyst in various chemical transformations。 Additionally， its conjugated system suggests possible applications in materials science， particularly in the development of organic semiconductors or luminescent materials。

In conclusion， 1，3，8，12-tetraazatricyclo8。4。0。0，2，7tetradeca-2，4，6-trien-9-one (CAS No: 69999-52-6) represents a structurally complex and versatile molecule with significant potential across multiple domains of chemical research。 Its unique architecture and functional properties continue to inspire new synthetic strategies and applications， making it a cornerstone of modern heterocyclic chemistry。